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Compound of Interest

Compound Name: Benzoyl cyanide

Cat. No.: B1222142

For Researchers, Scientists, and Drug Development Professionals
Introduction

Benzoyl cyanide (CsHsNO), also known as phenylglyoxylonitrile, is an aromatic alpha-
ketonitrile with the CAS Registry Number 613-90-1. This compound features both a benzoyl
group and a cyano group, making it a bifunctional and highly versatile building block in organic
synthesis. Its unique reactivity has established it as a valuable intermediate in the production of
a wide range of chemical products, including pharmaceuticals and agrochemicals such as
herbicides. This technical guide provides a comprehensive overview of the core properties,
synthesis, reactivity, and safety protocols associated with benzoyl cyanide.

Physicochemical and Spectral Properties

Benzoyl cyanide is typically a white or colorless to light yellow solid at room temperature. It is
soluble in various organic solvents like ethanol, ether, methanol, acetone, and chloroform, but it
is only slightly soluble in water, in which it also tends to decompose.

Table 1: Physicochemical Properties of Benzoyl Cyanide
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Property Value References
CAS Number 613-90-1 [1]
Molecular Formula CsHsNO [1]
Molecular Weight 131.13 g/mol [1]

White or Colorless to Light
Appearance _ [1]
yellow powder, lump, or solid

Melting Point 28-34°C [2]

206 - 209 °C (at 760 mmHQ)
Boiling Point 113 -117 °C (at 43 mbar) 96 [2]
°C (at 2 kPa)

Density 1.106 g/mL at 25 °C [2]
Flash Point 84 °C (183.2 °F) - closed cup [2]
Vapor Pressure 0.243 mmHg at 25 °C

Refractive Index (n_D_) 1.5303 at 26 °C

Table 2: Spectral Data for Benzoyl Cyanide
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Spectrum Type

Key Characteristics

References

1H NMR

Aromatic protons (multiplet)
typically observed in the range
of 8 7.4-8.2 ppm.

[2](3]

13C NMR

Characteristic peaks for the
carbonyl carbon (~166 ppm),
nitrile carbon (~112 ppm), and
aromatic carbons (129-137

ppm) are expected.

[1](2]

IR Spectroscopy

Strong absorption bands are
expected for the C=N stretch
(around 2227 cm~1) and the
C=0 stretch (around 1678

cm™1).

[2]

Mass Spectrometry

The molecular ion peak (M*) is
observed at m/z 131. A
prominent fragment is the
benzoyl cation ([CeHsCO]*) at
m/z 105, resulting from the

loss of the cyanide radical.

Synthesis and Experimental Protocols

Benzoyl cyanide can be synthesized through several routes, most commonly involving the

reaction of benzoy! chloride with a cyanide salt. Below are two detailed experimental protocols.

Experimental Protocol 1: Synthesis from Benzoyl
Chloride and Cuprous Cyanide

This classic method is adapted from Organic Syntheses.

Methodology:
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e Preparation: In a 500-mL distilling flask equipped with a thermometer, place 110 g (1.2
moles) of cuprous cyanide (dried at 110°C for 3 hours).

e Reaction: Add 143 g (1.02 moles) of purified benzoyl chloride to the flask. Shake the flask to
ensure the cuprous cyanide is thoroughly moistened.

e Heating: Place the flask in an oil bath preheated to 145-150°C. Raise the bath temperature
to 220-230°C and maintain this temperature for 1.5 hours.

o Work-up: After the reaction period, allow the flask to cool. The product, crude benzoyl
cyanide, is then isolated.

« Purification: Purify the crude product by fractional distillation under reduced pressure. Collect
the fraction boiling at 208—209°C / 745 mm. The distillate solidifies into colorless crystals.
The typical yield is 60—-65%.

Experimental Protocol 2: High-Yield Synthesis using a
Copper(l) Catalyst

This improved method, described in U.S. Patent 4,113,773, provides higher yields and purity
by avoiding the formation of dimers.

Methodology:

o Preparation: In a reaction vessel, create a mixture of 1 mole of benzoyl chloride, an alkali
cyanide (such as sodium cyanide), a carboxylic acid nitrile (e.g., acetonitrile) as a solvent,
and a catalytic amount of a copper(l) salt (e.g., copper(l) cyanide).

o Reaction: Heat the stirred mixture to a temperature between 90°C and 130°C. Maintain the
reaction for approximately 3 hours.

o Work-up: Cool the mixture to 15°C. The precipitated salts (primarily sodium chloride) are
removed by filtration and washed with a small amount of an inert solvent like xylene.

 Purification: The filtrate is subjected to fractional distillation under reduced pressure to yield
pure benzoyl cyanide. This process typically achieves yields of 90% or higher.
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General Synthesis Workflow for Benzoyl Cyanide
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General Synthesis Workflow

Chemical Reactivity and Applications

The dual functionality of benzoyl cyanide makes it a reactive intermediate for various
transformations.

o Acylation: It serves as an efficient reagent for the selective acylation of amino compounds.
This is particularly useful in peptide synthesis and for creating amide bonds under mild
conditions.

« Hydrolysis: Benzoyl cyanide can be hydrolyzed to produce benzoylformic acid. This
transformation can be achieved chemically or enzymatically, for instance, using nitrile
hydratase from Rhodococcus species.[2]

» Reduction: The mechanism of electroreduction of benzoyl cyanide has been studied in
various solvents.[2]

 Intermediate for Heterocycles: It is a precursor for synthesizing various nitrogen-containing
heterocyclic compounds, which are common scaffolds in drug discovery.

Its primary applications are in the chemical industry as an intermediate for:
e Agrochemicals: Used in the synthesis of herbicides and other plant protection agents.

o Pharmaceuticals: A building block for various active pharmaceutical ingredients (APIs).
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e Research: A valuable reagent in academic and industrial research for developing new
synthetic methodologies.
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Key Chemical Reactions

Safety and Toxicology

Benzoyl cyanide is highly toxic and requires careful handling with appropriate safety
measures in a laboratory or industrial setting.

Table 3: GHS Hazard Information

Category Information
Pictogram GHSO06 (Skull and Crossbones)
Signal Word Danger

H300: Fatal if swallowed. H311 + H331: Toxic in

contact with skin or if inhaled. H315: Causes
Hazard Statements o )

skin irritation. H319: Causes serious eye

irritation. H400: Very toxic to aquatic life.

P261, P273, P280, P301 + P310, P391, P403 +

Precautionary Statements
P233, P405

Table 4: Acute Toxicity Data
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Route Species Value References

Oral LD50 Rat 37.6 mg/kg

Experimental Protocol: Safe Handling Procedures

e Engineering Controls: All work with benzoyl cyanide must be conducted in a certified
chemical fume hood to prevent inhalation of dust or vapors.

o Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

[¢]

[¢]

Eye Protection: Use chemical safety goggles and a face shield.

o

Body Protection: Wear a lab coat. Ensure no skin is exposed.

o

Respiratory Protection: For situations with inadequate ventilation, a respirator with
appropriate cartridges (e.g., type P2) is mandatory.

¢ Handling: Avoid creating dust. Do not get in eyes, on skin, or on clothing. Wash hands and
exposed skin thoroughly after handling. Do not eat, drink, or smoke in the work area.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Store
locked up and away from incompatible materials such as strong acids, strong bases,
oxidizing agents, and reducing agents. The compound is moisture-sensitive.

o Spills and Disposal: In case of a spill, evacuate the area. Use a spark-proof tool and non-
combustible absorbent material for cleanup. Dispose of waste in accordance with local,
state, and federal regulations. Do not empty into drains.
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1. Assess Risks
(Review SDS)

2. Implement Controls

Personal ngineering

Wear Appropriate PPE Use Engineering Controls
(Gloves, Goggles, Lab Coat) (Chemical Fume Hood)

3. Safe Handling
(Avoid dust, No contact)

4. Proper Storage 5. Waste Disposal
(Cool, Dry, Ventilated, Locked) (Follow Regulations)

Safe Handling Workflow for Benzoyl Cyanide

Click to download full resolution via product page
Laboratory Safety Workflow

Conclusion

Benzoyl cyanide is a chemical of significant industrial and research importance due to its
versatile reactivity. Its role as a key intermediate in the synthesis of pharmaceuticals and
agrochemicals underscores its value. However, its high toxicity necessitates strict adherence to
safety protocols to ensure the well-being of researchers and professionals. A thorough
understanding of its properties, synthetic methods, and handling requirements, as outlined in
this guide, is essential for its safe and effective use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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